Cas no 2189-86-8 (Acetyl-eburicoic-acid)

• Product Name: Acetyl-eburicoic-acid
• CAS No: 2189-86-8
• MF: C₃₃H₅₂O₄
• MW: 512.763590812683
• CID: 2011187
• PubChem ID: 44575769
• Update Time: 2025-04-21

Acetyl-eburicoic-acid Chemical and Physical Properties

Names and Identifiers

• Acetyl-eburicoic-acid
• (+)-Acetyl eburicoic acid
• (2R)-2-((3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta(a)phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• 2189-86-8
• Acetyl eburicoic acid
• (2R)-2-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• CHEMBL486258

• Inchi： 1S/C33H52O4/c1-20(2)21(3)10-11-23(29(35)36)24-14-18-33(9)26-12-13-27-30(5,6)28(37-22(4)34)16-17-31(27,7)25(26)15-19-32(24,33)8/h20,23-24,27-28H,3,10-19H2,1-2,4-9H3,(H,35,36)
• InChI Key： IMWCOHWUNCFQDX-UHFFFAOYSA-N
• SMILES： CC(C(CCC(C(=O)O)C1C2(C(C3CCC4C(CCC(C4(C)C)OC(=O)C)(C)C=3CC2)(C)CC1)C)=C)C

Computed Properties

• Exact Mass: 512.38656014Da
• Monoisotopic Mass: 512.38656014Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.305
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids